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Compound of Interest

Compound Name: Fpl 14294

Cat. No.: B1673591 Get Quote

Disclaimer: The following information is provided for formaldehyde. The initial query for "Fpl
14294" did not yield a specific chemical substance, suggesting a possible typographical error.

This guide is based on the assumption that the intended substance was formaldehyde, a

common laboratory chemical with significant, well-documented hazards.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling formaldehyde. It offers procedural, step-by-step

guidance for safe operations and disposal.

Formaldehyde is a colorless, strong-smelling gas that is commonly found in aqueous solutions.

[1][2] It is a known human carcinogen, a sensitizing agent, and a severe irritant to the eyes,

nose, throat, and respiratory system.[2][3][4] Therefore, strict adherence to safety protocols is

mandatory to minimize exposure.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical and depends on the concentration of formaldehyde

and the specific laboratory procedures being performed. All contact with liquids containing 1%

or more formaldehyde should be prevented through the use of impervious chemical protective

clothing and appropriate eye and face protection.

Core PPE Requirements:
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Eye and Face Protection: Chemical splash goggles are required. A face shield should be

worn in conjunction with goggles when there is a significant risk of splashing.

Hand Protection: Chemically resistant gloves are mandatory. For concentrated

formaldehyde, medium or heavyweight nitrile, neoprene, or PVC gloves are recommended.

For dilute solutions (10% or less), disposable nitrile gloves may be sufficient. It is good

practice to double-glove when necessary.

Body Protection: A lab coat, preferably one that is chemically resistant, must be worn. When

handling larger quantities where splashing is likely, a chemically resistant apron should also

be used. Always wear long pants and closed-toe shoes.

Respiratory Protection: All work with formaldehyde solutions should be conducted in a

certified chemical fume hood to minimize inhalation of vapors. If work must be done outside

a fume hood and airborne concentrations may exceed exposure limits, a respirator with a

formaldehyde-specific cartridge is required.

Quantitative Exposure Limits
Various governmental agencies have established occupational exposure limits for

formaldehyde to protect workers. Adherence to these limits is crucial.
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Agency
Exposure Limit
Type

Concentration
(ppm)

Notes

OSHA
Permissible Exposure

Limit (PEL) - TWA
0.75 ppm

8-hour time-weighted

average.

Short-Term Exposure

Limit (STEL)
2 ppm

15-minute exposure

limit.

Action Level (AL) -

TWA
0.5 ppm

Threshold for

increased monitoring

and medical

surveillance.

NIOSH

Recommended

Exposure Limit (REL)

- TWA

0.016 ppm
10-hour time-weighted

average.

Ceiling Limit 0.1 ppm 15-minute ceiling.

ACGIH
Threshold Limit Value

(TLV) - Ceiling
0.3 ppm Ceiling limit.

IDLH

Immediately

Dangerous to Life or

Health

20 ppm

Based on acute

inhalation toxicity in

humans.

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value; IDLH: Immediately Dangerous to Life or Health.

Operational and Disposal Plans
Experimental Protocols: Safe Handling Procedures

Preparation: Before beginning work, ensure all engineering controls, such as the chemical

fume hood, are functioning correctly. An eyewash station and safety shower must be readily

accessible.

Handling: Always handle formaldehyde solutions within a certified chemical fume hood. Use

secondary containment, such as a tray, to transport bottles of formaldehyde.
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Storage: Store formaldehyde in tightly closed, properly labeled containers. It should be

stored in a cool, well-ventilated area, away from incompatible materials like oxidizers, acids,

and bases. Store in a designated flammable storage cabinet if the solution contains

methanol as a stabilizer.

Spill and Emergency Procedures
Small Spills (within a fume hood): If you are trained and feel it is safe to do so, absorb the

spill with a formaldehyde neutralizer or absorbent pads. Collect the waste in a sealed

container for proper disposal.

Large Spills (or any spill outside a fume hood): Evacuate the immediate area and alert

others. Close the doors and prevent entry. Contact your institution's environmental health

and safety (EHS) office for an emergency response.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes at an eyewash station. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Disposal Plan
The disposal of formaldehyde waste must comply with local, state, and federal regulations.

Unused Formaldehyde: Unused or off-specification formaldehyde is considered a hazardous

waste (EPA hazardous waste number U122) and must be collected for disposal by a certified

hazardous waste contractor.

Used Formalin (Working Solutions): In some jurisdictions, used 10% formalin (a 4%

formaldehyde solution) that has been spent for its intended purpose may be eligible for drain

disposal after neutralization, provided approval is obtained from the local wastewater

treatment authority. However, this is not a universal practice.

Neutralization: Formalin can be neutralized with agents like sodium bisulfite or sodium

thiosulfate to render it non-hazardous before disposal. The pH should be adjusted to

between 6 and 8.
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Collection: As a best practice, all formaldehyde waste, including contaminated materials,

should be collected in clearly labeled, sealed, and leak-proof containers. Contact your

institution's EHS office to arrange for hazardous waste pickup.

Visualizations
Formaldehyde Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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